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Compound of Interest

Compound Name: Pamoic acid disodium

Cat. No.: B11932428

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disodium pamoate, the salt of pamoic acid, is a widely used counterion in the pharmaceutical

industry to form sparingly soluble salts with active pharmaceutical ingredients (APIs), thereby

enabling the development of long-acting injectable and other sustained-release formulations. A

simple, rapid, and cost-effective analytical method is essential for the quantitative determination

of disodium pamoate in bulk drug substances and pharmaceutical dosage forms. Ultraviolet-

Visible (UV-Vis) spectrophotometry offers a straightforward and reliable method for this

purpose. This application note provides a detailed protocol for the analysis of disodium

pamoate using UV-Vis spectrophotometry, including method validation parameters.

Principle

The method is based on the measurement of the absorbance of a disodium pamoate solution

in a suitable solvent. The quantification is achieved by applying the Beer-Lambert law, which

states that the absorbance of a solution is directly proportional to the concentration of the

analyte at a specific wavelength. The wavelength of maximum absorbance (λmax) for the

pamoate ion is utilized for the measurement to ensure maximum sensitivity.
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Data Presentation
A summary of the typical validation parameters for the UV-Vis spectrophotometric analysis of

disodium pamoate is presented in Table 1.

Table 1: Summary of UV-Vis Spectrophotometric Method Validation Parameters for Disodium

Pamoate Analysis

Parameter Typical Performance Characteristics

Wavelength of Maximum Absorbance (λmax) ~288 nm

Linearity Range 1 - 20 µg/mL

Correlation Coefficient (R²) > 0.995[1]

Accuracy (% Recovery) 97.0 - 103.0%[1]

Precision (% RSD) < 3.0%[1]

Limit of Detection (LOD) In the µg/mL range[1]

Limit of Quantification (LOQ) In the µg/mL range[1]

Specificity
Moderate (potential for interference from other

UV-absorbing compounds)[1]

Experimental Protocols
1. Materials and Equipment

Disodium Pamoate Reference Standard

Methanol (HPLC grade or equivalent)

Deionized Water

UV-Vis Spectrophotometer (dual beam)

Quartz cuvettes (1 cm path length)
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Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (Class A)

2. Preparation of Standard Stock Solution (100 µg/mL)

Accurately weigh approximately 10 mg of Disodium Pamoate Reference Standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 50 mL of methanol.

Sonicate for 5 minutes to ensure complete dissolution.

Bring the solution to volume with methanol and mix thoroughly.

3. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the standard stock solution with

methanol.

For a linearity range of 1-20 µg/mL, pipette 0.1, 0.2, 0.5, 1.0, 1.5, and 2.0 mL of the standard

stock solution into separate 10 mL volumetric flasks.

Dilute to volume with methanol and mix well to obtain concentrations of 1, 2, 5, 10, 15, and

20 µg/mL, respectively.

4. Preparation of Sample Solution

Accurately weigh a quantity of the test sample equivalent to about 10 mg of disodium

pamoate.

Transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete

extraction.
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Allow the solution to cool to room temperature and dilute to volume with methanol. Mix well.

Filter the solution through a 0.45 µm nylon syringe filter, discarding the first few milliliters of

the filtrate.

Dilute an appropriate aliquot of the filtered solution with methanol to obtain a final

concentration within the linearity range (e.g., 10 µg/mL).

5. Spectrophotometric Measurement

Set the UV-Vis spectrophotometer to scan a wavelength range of 400 nm to 200 nm.

Use methanol as the blank.

Record the UV spectrum of a working standard solution (e.g., 10 µg/mL) to determine the

wavelength of maximum absorbance (λmax). The λmax for the pamoate ion is expected to

be around 288 nm.[1]

Set the instrument to measure the absorbance at the determined λmax.

Measure the absorbance of all working standard solutions and the sample solution.

6. Data Analysis

Linearity: Plot a calibration curve of absorbance versus concentration for the working

standard solutions. Perform a linear regression analysis and determine the correlation

coefficient (R²), which should be > 0.995.[1]

Quantification: Determine the concentration of disodium pamoate in the sample solution

using the equation of the line from the calibration curve.

Calculate the amount of disodium pamoate in the test sample, taking into account the

dilutions made.
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Caption: Experimental workflow for UV-Vis analysis of disodium pamoate.
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Caption: Logical relationship of the analytical method validation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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